Cas no 160807-90-9 (Urea,N,N'-bis[(3-fluorophenyl)(4-methylphenyl)methyl]-)
160807-90-9 structure
Product Name:Urea,N,N'-bis[(3-fluorophenyl)(4-methylphenyl)methyl]-
CAS No:160807-90-9
MF:C29H26F2N2O
MW:456.526354312897
CID:179826
PubChem ID:3074700
Update Time:2025-04-19
Urea,N,N'-bis[(3-fluorophenyl)(4-methylphenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Urea,N,N'-bis[(3-fluorophenyl)(4-methylphenyl)methyl]-
- 1,3-bis[(3-fluorophenyl)-(4-methylphenyl)methyl]urea
- Urea, N,N'-bis((3-fluorophenyl)(4-methylphenyl)methyl)-
- N,N'-Bis((3-fluorophenyl)(4-methylphenyl)methyl)urea
- N,N'-Bis[(3-fluorophenyl)(4-methylphenyl)methyl]carbamimidic acid
- DTXSID00936411
- 160807-90-9
-
- Inchi: 1S/C29H26F2N2O/c1-19-9-13-21(14-10-19)27(23-5-3-7-25(30)17-23)32-29(34)33-28(22-15-11-20(2)12-16-22)24-6-4-8-26(31)18-24/h3-18,27-28H,1-2H3,(H2,32,33,34)
- InChI Key: UWFPMNQOCHTGCB-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)C(C1C=CC(C)=CC=1)NC(NC(C1C=CC=C(C=1)F)C1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 456.20148
- Monoisotopic Mass: 456.201
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 34
- Rotatable Bond Count: 6
- Complexity: 578
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.7
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- Density: 1.192
- Boiling Point: 645.8°Cat760mmHg
- Flash Point: 344.4°C
- Refractive Index: 1.597
- PSA: 41.13
Urea,N,N'-bis[(3-fluorophenyl)(4-methylphenyl)methyl]- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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